Cas no 131842-77-8 (Bentazon-d7)

• Product Name: Bentazon-d7
• CAS No: 131842-77-8
• Molecular Formula: C₁₀H₁₂N₂O₃S
• Molecular Weight: 240.27888
• MDL: MFCD09953755
• CID: 102252
• PubChem ID: 329754412

Bentazon-d7 Properties

Names and Identifiers

• 1H-2,1,3-Benzothiadiazin-4(3H)-one,3-[1-(methyl-d3)ethyl-1,2,2,2-d4]-, 2,2-dioxide (9CI)
• Bentazon-d7
• 3-(1,1,1,2,3,3,3-heptadeuteriopropan-2-yl)-2,2-dioxo-1H-2λ⁶,1,3-benzothiadiazin-4-one
• 3-Isopropyl-d7-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide
• J-006068
• 131842-77-8
• HY-B2039S1
• 3-[(1,1,1,2,3,3,3-?H?)propan-2-yl]-3,4-dihydro-1H-2
• DTXSID80512095
• CS-0567018
• 3-[(~2~H_7_)Propan-2-yl]-2lambda~6~,1,3-benzothiadiazine-2,2,4(1H,3H)-trione
• E?,1,3-benzothiadiazine-2,2,4-trione
• 3-(1,1,1,2,3,3,3-heptadeuteriopropan-2-yl)-2,2-dioxo-1H-2lambda6,1,3-benzothiadiazin-4-one
• F90519
• Bentazon-d7, PESTANAL(R), analytical standard
• 3-Isopropyl-d7-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide
• Bentazone-d7
• DA-49605
• Bentazon-d7 (iso-propyl-d7)
• E6,1,3-benzothiadiazin-4-one
• 3-(1,1,1,2,3,3,3-heptadeuteriopropan-2-yl)-2,2-dioxo-1H-2

• MDL： MFCD09953755
• InChIKey： ZOMSMJKLGFBRBS-QXMYYZBZSA-N
• Inchi： InChI=1S/C10H12N2O3S/c1-7(2)12-10(13)8-5-3-4-6-9(8)11-16(12,14)15/h3-7,11H,1-2H3/i1D3,2D3,7D
• SMILES： C1=CC=C2C(N(C(C([2H])([2H])[2H])([2H])C([2H])([2H])[2H])S(NC2=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 247.10080064g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 247.10080064g/mol
• Heavy Atom Count: 16
• Complexity: 385
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Boiling Point: 395.7±25.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 193.1±23.2 °C
• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3